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Compound of Interest

Compound Name: (1-Bromopropyl)benzene

Cat. No.: B1269762

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (1-
Bromopropyl)benzene in Organic Synthesis

(1-Bromopropyl)benzene, a halogenated aromatic hydrocarbon, is a key intermediate in
organic synthesis.[1] Its molecular structure, featuring a benzene ring attached to a propyl
chain with a bromine atom at the benzylic position, imparts a high degree of reactivity, making it
a versatile building block for more complex molecules.[1] The bromine atom serves as an
excellent leaving group in nucleophilic substitution reactions, while the aromatic ring can
undergo electrophilic substitution, allowing for a wide range of chemical transformations. A
thorough understanding of its physical properties, such as boiling point and density, is
paramount for its safe handling, purification, and application in various synthetic protocols. This
guide provides a comprehensive overview of these critical parameters and the experimental
methodologies for their determination.

Core Physical Properties of (1-
Bromopropyl)benzene

The precise physical properties of a compound are crucial for its identification, purification, and
process scale-up. The boiling point is indicative of the substance's volatility and is a key
parameter for purification by distillation. Density is essential for mass-to-volume conversions
and for understanding the compound's physical behavior in mixtures and reactions.
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Property Value Conditions Source(s)

Boiling Point 2155+9.0°C 760 mmHg [21[31[4]

Density 1.303 g/cm3 (or 1.3 £ Standard Temperature P11
0.1 g/cmd) and Pressure (STP)

Molecular Formula CoH11Br [L112][31[41[5]

Molecular Weight 199.09 g/mol [1112][3][6]

Appearance Liquid [2][5]

CAS Number 2114-36-5 [3][4][71[8]

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9][10][11] This physical constant is a primary indicator of a substance's purity. For (1-

Bromopropyl)benzene, a relatively high-boiling liquid, accurate determination is crucial for

purification via distillation.

Causality Behind the Experimental Choices

The chosen method for boiling point determination often depends on the sample quantity and

the required accuracy. The capillary method (Thiele tube or similar apparatus) is a common

and reliable technique for small-scale determinations.[9][12] The principle relies on trapping the

vapor of the heated liquid in an inverted capillary tube. As the liquid is heated, the trapped air

expands and escapes. When the external pressure equals the vapor pressure of the liquid, a

continuous stream of bubbles emerges from the capillary. The temperature at which this occurs

is the boiling point.[9] Slow and uniform heating is critical to ensure thermal equilibrium

between the liquid, vapor, and the thermometer, leading to an accurate reading.[9]

Step-by-Step Protocol for Boiling Point Determination

o Apparatus Setup: A small amount of (1-Bromopropyl)benzene is placed in a fusion tube. A

capillary tube, sealed at one end, is placed inverted into the fusion tube.[9][12]
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e Heating: The fusion tube is attached to a thermometer and heated in a controlled manner,
typically using a Thiele tube filled with a high-boiling liquid (e.g., mineral oil or silicone oil) or
an aluminum block.[9][12]

o Observation: The apparatus is heated slowly and steadily.[9] The temperature is carefully

monitored.

» Boiling Point Identification: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the open end of the capillary tube.[9]

o Confirmation: To confirm the boiling point, the heating is stopped, and the temperature at
which the liquid just begins to enter the capillary tube is also noted. This should be very close
to the boiling point observed during heating.

Click to download full resolution via product page

Caption: Experimental workflow for the determination of the boiling point of (1-
Bromopropyl)benzene.

Experimental Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[13] It is an intensive property, meaning it does not depend on the amount of substance
present, making it a useful characteristic for substance identification and purity assessment.

Causality Behind the Experimental Choices

The determination of the density of a liquid like (1-Bromopropyl)benzene requires accurate
measurements of both its mass and volume.[14] A pycnometer or a volumetric flask is typically
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used to ensure a precise volume measurement.[13] An analytical balance is essential for
obtaining an accurate mass measurement. The procedure involves measuring the mass of a
known volume of the liquid. To ensure accuracy, the equipment must be clean and dry, and the
temperature of the liquid should be recorded, as density is temperature-dependent.

Step-by-Step Protocol for Density Determination

o Tare the Pycnometer: A clean, dry pycnometer (or volumetric flask) of a known volume is
weighed accurately on an analytical balance.

o Fill with Sample: The pycnometer is carefully filled with (1-Bromopropyl)benzene up to the
calibration mark, ensuring there are no air bubbles.

» Weigh the Filled Pycnometer: The pycnometer containing the sample is weighed again to
determine the mass of the liquid.

o Calculate Density: The density is calculated by dividing the mass of the (1-
Bromopropyl)benzene by the known volume of the pycnometer.
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Caption: Workflow for the experimental determination of the density of (1-
Bromopropyl)benzene.

Conclusion

The physical properties of (1-Bromopropyl)benzene, specifically its boiling point and density,
are fundamental parameters for its effective use in research and development. The
methodologies outlined in this guide provide a framework for the accurate and reliable
determination of these properties, ensuring the integrity of experimental work and the safety of
laboratory personnel. Adherence to these protocols will enable scientists to confidently utilize
this versatile reagent in the synthesis of novel compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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